BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
DCPLA-ME

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DCPLA-ME

Cat. No.: B2353985

Essential Safety and Handling Guide for DCPLA-
ME

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of DCPLA-ME, a potent PKCeg activator utilized in
neurodegenerative disease research.

In the fast-paced environment of scientific discovery, maintaining a steadfast commitment to
safety is paramount. This document provides essential, immediate safety and logistical
information for the handling of DCPLA-ME (DCPLA methyl ester), a valuable tool in the study
of neurodegenerative diseases. By adhering to these procedural guidelines, researchers can
minimize risks and ensure a safe laboratory environment.

Understanding the Compound: Key Chemical
Properties

DCPLA-ME is the methyl ester form of DCPLA and acts as a potent activator of protein kinase
C epsilon (PKCeg).[1] It is a crucial compound for researchers investigating potential therapeutic
avenues for conditions such as Alzheimer's disease.[]
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Property Value Source
Molecular Weight 322.53 [1]
CAS Number 56687-67-3 [1]

Typically supplied as a powder
Form yi_) Y ] PP P General Knowledge
or in solution.

B Soluble in DMSO (15.62
Solubility i [1]
mg/mL at 25°C).

-20°C for up to 3 years; 4°C for
Storage (Powder) up to 2 years [1]

-80°C for up to 6 months;
Storage (In Solvent) [1]
-20°C for up to 1 month.

Hazard Identification and Personal Protective
Equipment (PPE)

As a research chemical, the full toxicological properties of DCPLA-ME may not be fully
characterized. Therefore, it is crucial to treat the compound as potentially hazardous. A
comprehensive Safety Data Sheet (SDS) for DCPLA-ME was not publicly available at the time
of this publication. In the absence of a specific SDS, the following PPE recommendations are
based on general best practices for handling research-grade organic chemicals and
information from the SDS of a structurally similar compound, 2,6-DICHLOROPHENYLACETIC
ACID METHYL ESTER.

Always handle DCPLA-ME in a well-ventilated area, preferably within a chemical fume hood.
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PPE Category

Recommendation

Rationale

Eye Protection

Chemical safety goggles that
meet ANSI Z87.1 standards.

Protects against splashes of

the chemical or its solvent.

Hand Protection

Nitrile or butyl rubber gloves.
Inspect gloves for any tears or
punctures before use. Change
gloves immediately if they

become contaminated.

Provides a barrier against skin
contact. DMSO, a common
solvent for DCPLA-ME, can
facilitate the absorption of
other chemicals through the

skin.

Body Protection

A buttoned, knee-length

laboratory coat.

Protects skin and personal

clothing from spills.

Respiratory Protection

Generally not required when
handled in a fume hood. If
working outside of a fume
hood or with large quantities, a
risk assessment should be
conducted to determine if a

respirator is necessary.

Minimizes inhalation of any

aerosols or vapors.

Experimental Workflow and Handling Procedures

The following is a generalized workflow for handling DCPLA-ME in a typical cell culture

experiment. This should be adapted to the specific requirements of your experimental protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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